Cas no 2229547-23-1 (5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine)

• Product Name: 5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine
• CAS No: 2229547-23-1
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• CID: 5778283
• PubChem ID: 165684695
• Update Time: 2025-07-22

5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2229547-23-1
• EN300-1908877
• 5-bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine
• 5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine

• Inchi： 1S/C10H9BrClN/c1-4-10(2,3)7-5-9(12)13-6-8(7)11/h1,5-6H,2-3H3
• InChI Key： GCGBSXAQOUDVMW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C#C)(C)C)Cl

Computed Properties

• Exact Mass: 256.96069g/mol
• Monoisotopic Mass: 256.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine

5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine: A Comprehensive Overview

5-Bromo-2-chloro-4-(2-methylbut-3-yn-2-yl)pyridine, identified by the CAS number 118798686, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of bromine and chlorine substituents, along with the 2-methylbut-3-yne group, imparts unique chemical properties that make it valuable in research and industrial settings.

The synthesis of 5-Bromo-2-chloro-4-(2-methylbut-3-yne)pyridine involves a series of intricate chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has found significant use in pharmaceutical research. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. The bromine and chlorine substituents play a crucial role in modulating the pharmacokinetic profiles of these molecules, enhancing their bioavailability and efficacy.

Beyond pharmacology, 5-Bromo-2-chloro-pyridine derivatives are also employed in materials science. Their ability to act as precursors for conducting polymers has led to their use in developing advanced electronic materials. Recent research has focused on incorporating these compounds into organic light-emitting diodes (OLEDs), where they contribute to improved device performance and stability.

The environmental impact of 5-Bromo-pyridine derivatives has been a topic of recent concern. Studies have investigated their biodegradation pathways and toxicity profiles to ensure sustainable practices in their production and application. Regulatory bodies have implemented stringent guidelines to minimize the release of such compounds into the environment, emphasizing the importance of green chemistry principles in their handling.

In conclusion, 5-Bromo-2-chloro-pyridine stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across various industries. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings for years to come.